Cas no 2229246-39-1 (4-1-(2-chloro-4-fluorophenyl)ethylpiperidine)

• Product Name: 4-1-(2-chloro-4-fluorophenyl)ethylpiperidine
• CAS No: 2229246-39-1
• MF: C₁₃H₁₇ClFN
• MW: 241.732186079025
• CID: 6351573
• PubChem ID: 165884116
• Update Time: 2025-05-24

4-1-(2-chloro-4-fluorophenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-chloro-4-fluorophenyl)ethylpiperidine
• EN300-1977860
• 2229246-39-1
• 4-[1-(2-chloro-4-fluorophenyl)ethyl]piperidine

• Inchi： 1S/C13H17ClFN/c1-9(10-4-6-16-7-5-10)12-3-2-11(15)8-13(12)14/h2-3,8-10,16H,4-7H2,1H3
• InChI Key： QZJGUFIUPLUNJM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)C1CCNCC1)F

Computed Properties

• Exact Mass: 241.1033554g/mol
• Monoisotopic Mass: 241.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2-chloro-4-fluorophenyl)ethylpiperidine

4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine: A Comprehensive Overview

4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine, also known by its CAS number 2229246-39-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of chlorine and fluorine substituents on the phenyl ring adds complexity to its chemical profile, making it a valuable subject for research and development.

The synthesis of 4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine involves a series of well-defined chemical reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on improving the efficiency of these reactions by employing novel catalysts and reaction conditions. These advancements have not only streamlined the production process but also opened up new possibilities for its application in diverse industries.

In terms of chemical properties, 4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine exhibits remarkable stability under standard laboratory conditions. Its solubility in common organic solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's ability to form stable derivatives has further enhanced its utility in drug discovery and material science.

The pharmacological properties of 4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways, suggesting its role in the development of novel therapeutic agents. Researchers have also investigated its bioavailability and toxicity profiles, which are critical factors in determining its suitability for clinical applications.

Beyond pharmacology, 4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine has found applications in materials science. Its unique structural features make it an attractive candidate for the development of advanced materials, such as polymers and composites. Recent breakthroughs in this area have highlighted its potential to enhance the mechanical and thermal properties of these materials.

In conclusion, 4-1-(2-Chloro-4-Fluorophenyl)Ethylpiperidine, with its CAS number 2229246-39-1, stands as a testament to the ingenuity and dedication of researchers in the field of organic chemistry. Its versatile properties and wide-ranging applications underscore its importance in both academic and industrial settings. As research continues to uncover new insights into this compound, it is poised to play an even more significant role in shaping the future of science and technology.